Cas no 1478843-10-5 (N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide)

• Product Name: N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide
• CAS No: 1478843-10-5
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• MDL: MFCD21196032
• CID: 5244042
• PubChem ID: 65373106
• Update Time: 2025-07-20

N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide, 4-(aminosulfonyl)-N,N-dimethyl-
• N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide

• MDL： MFCD21196032
• Inchi： 1S/C7H11N3O3S/c1-10(2)7(11)6-3-5(4-9-6)14(8,12)13/h3-4,9H,1-2H3,(H2,8,12,13)
• InChI Key： LEEAUXYMQKAQIA-UHFFFAOYSA-N
• SMILES： N1C=C(S(N)(=O)=O)C=C1C(N(C)C)=O

Additional information on N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide

Research Brief on N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide (CAS: 1478843-10-5): Recent Advances and Applications

N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide (CAS: 1478843-10-5) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrole-carboxamide scaffold and sulfamoyl functional group, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a modulator of enzymatic activity, particularly in targeting carbonic anhydrases and other metalloenzymes. The structural features of this molecule, including its hydrogen-bonding capabilities and hydrophobic interactions, make it a versatile candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide on human carbonic anhydrase isoforms. The study revealed that this compound exhibits selective inhibition against CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The binding affinity (Ki) was reported to be in the low nanomolar range, suggesting its potential as an anticancer agent targeting tumor-associated carbonic anhydrases. Molecular docking simulations further elucidated the interaction between the sulfamoyl group and the zinc ion in the enzyme's active site, providing insights for structure-activity relationship optimization.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide was evaluated as a novel antibacterial agent. The compound showed potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values ranging from 2-8 μg/mL. Mechanistic studies suggested that the antibacterial activity might be attributed to the inhibition of dihydropteroate synthase (DHPS), a key enzyme in the folate biosynthesis pathway. This finding positions the compound as a potential lead for developing new antibiotics to address the growing challenge of antimicrobial resistance.

The pharmacokinetic properties of N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide have also been investigated in preclinical studies. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study demonstrated favorable characteristics, including good oral bioavailability (∼65% in rat models) and moderate plasma protein binding (∼85%). The compound showed acceptable metabolic stability in liver microsome assays, with a half-life of approximately 3 hours in human liver microsomes. These properties, combined with its therapeutic potential, make it an attractive candidate for further drug development.

Current research efforts are focusing on structural modifications of N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide to enhance its pharmacological properties. Several analogs have been synthesized by modifying the dimethylamino group or introducing substituents on the pyrrole ring. Preliminary results from these structure-activity relationship studies indicate that certain modifications can significantly improve both potency and selectivity while maintaining favorable pharmacokinetic profiles. These developments highlight the compound's versatility as a scaffold for medicinal chemistry optimization.

In conclusion, N,N-dimethyl-4-sulfamoyl-1H-pyrrole-2-carboxamide (CAS: 1478843-10-5) represents a promising chemical entity with diverse therapeutic applications. Its demonstrated activity against carbonic anhydrases, antibacterial properties, and favorable pharmacokinetic profile position it as a valuable lead compound for multiple therapeutic areas. Ongoing research continues to explore its full potential, with particular emphasis on optimizing its structure for enhanced efficacy and reduced off-target effects. Future studies will likely focus on advancing promising derivatives through preclinical development and investigating potential combination therapies.